Cas no 1075-12-3 (7-Fluoroisoquinoline)

7-Fluoroisoquinoline structure
7-Fluoroisoquinoline structure
Product Name:7-Fluoroisoquinoline
CAS No:1075-12-3
Molecular Formula:C9H6FN
Molecular Weight:147.1490
MDL:MFCD11226905
CID:1026402
PubChem ID:20493452

7-Fluoroisoquinoline Properties

Names and Identifiers

    • 7-Fluoroisoquinoline
    • 7-Fluor-isochinolin
    • 7-fluoro-isoquinoline
    • AK-54877
    • ANW-57695
    • KB-249850
    • MB09751
    • Y5168
    • FCH890310
    • ST2406567
    • AX8216780
    • EN300-115016
    • SY109167
    • DTXSID50608055
    • MFCD11226905
    • SCHEMBL11144191
    • DB-350755
    • CS-W006329
    • 1075-12-3
    • AKOS006325212
    • DS-14601
    • A895431
    • 7-FLUOROISOQUINOLINE
    • MDL: MFCD11226905
    • InChIKey: MVVLUJLORMBHLN-UHFFFAOYSA-N
    • Inchi: 1S/C9H6FN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H
    • SMILES: FC1C([H])=C([H])C2C([H])=C([H])N=C([H])C=2C=1[H]

Computed Properties

  • Exact Mass: 147.048427358g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 147.048427358g/mol
  • Heavy Atom Count: 11
  • Complexity: 138
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 12.9

7-Fluoroisoquinoline Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0092L9-100mg
7-Fluoroisoquinoline
1075-12-3 98%
100mg
$16.00 2025-02-24
A2B Chem LLC
AE22461-100mg
7-Fluoroisoquinoline
1075-12-3 98%
100mg
$17.00 2024-04-20
Aaron
AR0092TL-100mg
7-Fluoroisoquinoline
1075-12-3 98%
100mg
$10.00 2025-01-23
abcr
AB438791-250mg
7-Fluoroisoquinoline; .
1075-12-3
250mg
€128.10
Alichem
A449002449-1g
7-Fluoroisoquinoline
1075-12-3 98%
1g
$273.15 2023-09-04
Ambeed
A280482-100mg
7-Fluoroisoquinoline
1075-12-3 98%
100mg
$22.0 2025-02-26
Apollo Scientific
PC907907-100mg
7-Fluoroisoquinoline
1075-12-3 >98%
100mg
£59.00 2025-02-22
Chemenu
CM130473-1g
7-fluoroisoquinoline
1075-12-3 98%
1g
$281 2021-08-05
Enamine
EN300-115016-0.05g
7-fluoroisoquinoline
1075-12-3 95%
0.05g
$40.0 2023-06-09
eNovation Chemicals LLC
Y0985912-5g
7-Fluoroisoquinoline
1075-12-3 95%
5g
$550 2022-09-07

7-Fluoroisoquinoline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1075-12-3)7-Fluoroisoquinoline
A895431
Purity:99%
Quantity:5g
Price($):286.0